[4-(4-butylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-chlorophenyl)methanone

• IUPAC Name: [4-(4-butylphenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C25H21ClFNO3S/c1-2-3-4-17-5-12-21(13-6-17)28-16-24(25(29)18-7-9-19(26)10-8-18)32(30,31)23-14-11-20(27)15-22(23)28/h5-16H,2-4H2,1H3
• InChI Key: MIQQULUNFLWPSA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H21ClFNO3S
• Molecular Weight: 470.0 g/mol
• CAS No.: 1114852-96-8

Description

[4-(4-butylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C25H21ClFNO3S and its molecular weight is 469.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocycles

The synthesis of novel heterocyclic compounds, such as 2,3-dihydro-6-methyl-2-phenyl-4H,6H-pyrano[3,2-c][2,1]benzothiazin-4-one 5,5-dioxide, represents a significant area of research, exploring unknown ring systems and their potential applications. This research demonstrates the ability to create new molecular architectures with potential relevance in drug discovery and materials science (Coppo & Fawzi, 1998).

Structural Characterization and Antifungal Activity

Investigations into the structural characterization of benzothiazinone derivatives reveal their significance in the development of new anti-tuberculosis drug candidates. Additionally, studies on novel (1-arylmethyl-3-aryl-1H-pyrazol-5-yl)(4-arylpiperazin-1-yl)methanone derivatives highlight the promise of certain phenyl groups in enhancing antifungal activity, pointing towards potential pharmaceutical applications (Eckhardt et al., 2020) (Lv et al., 2013).

Antimycobacterial Agents

Research into the synthesis and optimization of antitubercular activities in a series of 4-(aryloxy)phenyl cyclopropyl methanols demonstrates the potential of cyclopropyl methanones as a new class of anti-mycobacterial agents. Such compounds have shown efficacy against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains, suggesting their importance in addressing global health challenges related to tuberculosis (Bisht et al., 2010).

Synthesis of Aryloxyphenyl Cyclopropyl Methanones

The efficient synthesis of aryloxyphenyl cyclopropyl methanones, displaying a broad range of anti-tubercular activities, underscores the versatility of this chemical scaffold in medicinal chemistry. These compounds not only demonstrate promising anti-tubercular efficacy but also showcase the potential for further pharmacological exploration (Dwivedi et al., 2005).